4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(2,6-difluorophenyl)benzoic acid
• InChI: InChI=1S/C13H7ClF2O2/c14-7-4-5-8(13(17)18)9(6-7)12-10(15)2-1-3-11(12)16/h1-6H,(H,17,18)
• InChI Key: QULOZQWUZBGFPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=C(C=CC(=C2)Cl)C(=O)O)F
• Molecular Formula: C13H7ClF2O2
• DSSTOX Substance ID: DTXSID90689702
• Molecular Weight: 268.64 g/mol
• CAS RN: 1262006-14-3

Description

4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, is a synthetic organic compound that has been widely used in scientific research applications. It is a colorless solid with a molecular weight of 310.52 g/mol and a melting point of 98-100°C. 4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, is a versatile compound that can be used in a variety of scientific research applications.

Scientific Research Applications

4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, is widely used in scientific research applications. It is used as an intermediate in the synthesis of various compounds, such as 4-chloro-2-(2,6-difluorophenyl)benzoic acid esters, 4-chloro-2-(2,6-difluorophenyl)benzoic acid amides, and 4-chloro-2-(2,6-difluorophenyl)benzoic acid anhydrides. It is also used in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, acts as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the biosynthesis of prostaglandins and other eicosanoids. By inhibiting the activity of COX, 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, reduces the production of these eicosanoids, which are known to be involved in inflammation and other physiological processes.
Biochemical and Physiological Effects
4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to inhibit the activity of cyclooxygenase, which is involved in the biosynthesis of prostaglandins and other eicosanoids. In addition, 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, has been shown to inhibit the activity of the enzyme 5-lipoxygenase, which is involved in the biosynthesis of leukotrienes.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, in laboratory experiments is its versatility. It can be used as an intermediate in the synthesis of various compounds, and it can be used to study the biochemical and physiological effects of COX and 5-lipoxygenase inhibition. However, there are some limitations to using this compound in laboratory experiments. It is a relatively unstable compound, and it is sensitive to light and heat.

Future Directions

There are a number of potential future directions for research involving 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%. These include further studies on the biochemical and physiological effects of COX and 5-lipoxygenase inhibition, as well as studies on the potential therapeutic applications of 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%. In addition, further research could be conducted on the synthesis and stability of this compound, as well as its potential uses in other scientific research applications.

Synthesis Methods

4-Chloro-2-(2,6-difluorophenyl)benzoic acid, 95%, is synthesized via a two-step process. The first step involves the reaction of 2,6-difluorobenzoyl chloride with sodium sulfite in aqueous sodium hydroxide to form 2,6-difluorobenzoic acid. The second step involves the reaction of 2,6-difluorobenzoic acid with thionyl chloride to form 4-chloro-2-(2,6-difluorophenyl)benzoic acid, 95%.